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Compound of Interest

Compound Name:
2,3-Diphosphoglyceric acid

pentasodium

Cat. No.: B586496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

2,3-Diphosphoglyceric acid pentasodium salt. Adherence to these procedures is essential

for ensuring laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2,3-
Diphosphoglyceric acid pentasodium salt in its solid form or in solution. The following table

summarizes the required PPE.
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Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from dust

particles and splashes.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Nitrile is a good

general-use material for this

non-volatile, water-soluble

compound.[1][2]

Respiratory Protection
NIOSH-approved N95

respirator or equivalent

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of fine particles.

Protective Clothing Laboratory coat
Protects skin and personal

clothing from contamination.

Operational Plan: Safe Handling Procedures
Follow these step-by-step instructions for the safe handling of 2,3-Diphosphoglyceric acid
pentasodium salt.

Handling the Solid (Powder):

Work in a Ventilated Area: All weighing and transfer of the powdered compound should be

conducted in a certified chemical fume hood to minimize inhalation risk.[3][4]

Prevent Dust Generation: Handle the powder carefully to avoid creating dust. Use a spatula

for transfers and avoid pouring directly from the container.[3]

Grounding: As a combustible solid, take precautions against static discharge when handling

large quantities.

Immediate Cleanup: Clean any spills immediately using a wet wipe or a HEPA-filtered

vacuum. Do not dry sweep, as this can disperse the powder into the air.[3]

Preparing Solutions:
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Dissolving: When preparing aqueous solutions, slowly add the powder to the water to

prevent splashing.

Labeling: Clearly label all containers with the chemical name, concentration, date, and

appropriate hazard warnings.

General Hygiene:

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[5]

No Food or Drink: Do not eat, drink, or smoke in areas where this chemical is handled or

stored.[4]

Disposal Plan
Dispose of 2,3-Diphosphoglyceric acid pentasodium salt and any contaminated materials in

accordance with institutional and local environmental regulations.

Waste Collection:

Solid Waste: Collect excess solid material and any grossly contaminated disposable PPE

(e.g., gloves, weighing paper) in a clearly labeled, sealed container for chemical waste.

Aqueous Waste: Collect aqueous solutions of the compound in a designated, labeled

container for non-halogenated organic waste.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name, and the approximate concentration and volume.

Storage: Store waste containers in a designated satellite accumulation area, segregated by

chemical compatibility.[6]

Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange

for proper disposal. Do not pour solutions down the drain unless specifically authorized by

your local EHS office.[6]
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Quantitative Safety Data
At present, there are no established Occupational Exposure Limits (OELs) such as a

Permissible Exposure Limit (PEL) from OSHA or a Threshold Limit Value (TLV) from ACGIH for

2,3-Diphosphoglyceric acid pentasodium salt.[7] Therefore, it is crucial to minimize

exposure through the consistent use of the engineering controls and personal protective

equipment outlined above.

Safety Workflow Diagram
The following diagram illustrates the key decision points and procedures for safely handling

2,3-Diphosphoglyceric acid pentasodium salt.
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Safe Handling Workflow for 2,3-Diphosphoglyceric Acid Pentasodium Salt

Preparation

Handling Powder

Handling Solution

Cleanup and Disposal

Start: Obtain 2,3-Diphosphoglyceric
acid pentasodium salt

Assess Task:
Handling Powder or Solution?

Don Appropriate PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Work in Chemical Fume Hood

Powder

Prepare Aqueous Solution

Solution

Weigh and Transfer Powder

Add N95 Respirator
(if outside fume hood)

If making solution

Clean Spills Immediately

Dispose of Waste:
- Solids in Labeled Container
- Liquids in Labeled Container

Contact EHS for Pickup

Remove PPE

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling 2,3-Diphosphoglyceric acid pentasodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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